Cas no 1448893-03-5 ([1-(4-hydroxypentyl)-1h-indol-3-yl](4-methoxyphenyl)methanone)

• Product Name: [1-(4-hydroxypentyl)-1h-indol-3-yl](4-methoxyphenyl)methanone
• CAS No: 1448893-03-5
• MF: C₂₁H₂₃NO₃
• MW: 337.412225961685
• CID: 1314506
• PubChem ID: 89973121
• Update Time: 2025-06-26

[1-(4-hydroxypentyl)-1h-indol-3-yl](4-methoxyphenyl)methanone Chemical and Physical Properties

Names and Identifiers

• [1-(4-Hydroxypentyl)-1H-indol-3-yl](4-methoxyphenyl)methanone
• RCS-4 N-(4-hydroxypentyl) metabolite
• (1-(4-hydroxypentyl)-1H-indol-3-yl)(4-methoxyphenyl)methanone
• [1-(4-hydroxypentyl)indol-3-yl]-(4-methoxyphenyl)methanone
• SCHEMBL15478843
• DTXSID701043094
• OAAZEFGKZWEFTG-UHFFFAOYSA-N
• 1448893-03-5
• [1-(4-hydroxypentyl)-1h-indol-3-yl](4-methoxyphenyl)methanone

• Inchi： 1S/C21H23NO3/c1-15(23)6-5-13-22-14-19(18-7-3-4-8-20(18)22)21(24)16-9-11-17(25-2)12-10-16/h3-4,7-12,14-15,23H,5-6,13H2,1-2H3
• InChI Key： OAAZEFGKZWEFTG-UHFFFAOYSA-N
• SMILES： OC(C)CCCN1C=C(C(C2C=CC(=CC=2)OC)=O)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 337.16779360g/mol
• Monoisotopic Mass: 337.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 51.5Ų

Additional information on [1-(4-hydroxypentyl)-1h-indol-3-yl](4-methoxyphenyl)methanone

Professional Introduction to [1-(4-hydroxypentyl)-1H-indol-3-yl](4-methoxyphenyl)methanone (CAS No. 1448893-03-5)

[1-(4-hydroxypentyl)-1H-indol-3-yl](4-methoxyphenyl)methanone is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique molecular framework and potential biological activities. This compound, identified by its CAS number 1448893-03-5, features a combination of an indole moiety and a methoxyphenyl group, connected through a methanone bridge. The presence of these functional groups suggests a rich chemical space for interaction with biological targets, making it a promising candidate for further investigation in drug discovery and therapeutic development.

The indole ring is a well-known pharmacophore in medicinal chemistry, often associated with various biological functions such as antimicrobial, anti-inflammatory, and neuroprotective properties. In particular, derivatives of indole have been extensively studied for their potential in treating neurological disorders, cancer, and infectious diseases. The [1-(4-hydroxypentyl)-1H-indol-3-yl] part of the compound's name highlights the substitution pattern on the indole core, which can significantly influence its pharmacological profile. The 4-hydroxypentyl side chain introduces hydrophilicity and potential sites for further chemical modification, enhancing the compound's solubility and bioavailability.

The second major component of the compound is the (4-methoxyphenyl)methanone group. This aromatic ketone moiety is known to contribute to the lipophilicity of the molecule, which is crucial for membrane permeability and binding affinity to lipid-based biological targets. The methoxy group on the phenyl ring adds another layer of functional diversity, enabling hydrogen bonding interactions and influencing electronic properties. The combination of these features makes [1-(4-hydroxypentyl)-1H-indol-3-yl](4-methoxyphenyl)methanone a versatile scaffold for designing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of this compound with various biological targets. Studies using virtual screening techniques have identified potential binding pockets in enzymes and receptors relevant to diseases such as cancer and neurodegeneration. For instance, computational studies suggest that this compound may interact with kinases and transcription factors, modulating pathways involved in cell proliferation and differentiation.

In vitro experiments have begun to validate these computational predictions. Initial pharmacological assays have shown that [1-(4-hydroxypentyl)-1H-indol-3-yl](4-methoxyphenyl)methanone exhibits inhibitory activity against certain kinases, with IC50 values in the low micromolar range. These findings are particularly intriguing given the growing interest in kinase inhibitors as therapeutic agents for cancer treatment. Additionally, preliminary studies indicate that the compound may possess anti-inflammatory properties by modulating cytokine production in immune cells.

The structural flexibility of [1-(4-hydroxypentyl)-1H-indol-3-yl](4-methoxyphenyl)methanone allows for further derivatization to optimize its pharmacological properties. Researchers are exploring strategies such as sulfonamide incorporation or halogenation at specific positions on the indole or phenyl rings to enhance binding affinity or metabolic stability. These modifications aim to improve the compound's efficacy while minimizing off-target effects.

The synthesis of this compound involves multi-step organic reactions, including condensation reactions, Grignard additions, and functional group transformations. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex indole core efficiently. The synthesis route also emphasizes scalability and cost-effectiveness to support preclinical development efforts.

Preclinical studies are underway to evaluate the safety and efficacy of [1-(4-hydroxypentyl)-1H-indol-3-yl](4-methoxyphenyl)methanone in animal models. These studies focus on assessing toxicity profiles, pharmacokinetic parameters, and therapeutic efficacy in disease models relevant to its intended applications. The results from these studies will provide critical insights into its potential as a lead compound for drug development.

The integration of traditional pharmacological approaches with modern biotechnological tools has accelerated the discovery process for compounds like [1-(4-hydroxypentyl)-1H-indol-3-yl](4-methoxyphenyl)methanone. High-throughput screening (HTS) platforms combined with CRISPR-based genetic screens enable rapid identification of biological activities and mechanisms of action. This synergy between experimental biology and computational chemistry is essential for translating promising chemical entities into viable therapeutics.

The future prospects for [1-(4-hydroxypentyl)-1H-indol-3-yl](4-methoxyphenyl)methanone are bright, with ongoing research aimed at elucidating its full pharmacological spectrum and developing it into a clinical candidate. Collaborative efforts between academic institutions, biotechnology companies, and pharmaceutical firms are likely to drive innovation in this area. As our understanding of disease mechanisms continues to evolve, compounds like this one will play a crucial role in developing next-generation treatments.